3-(4-bromobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(4-bromophenyl)methyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H13BrN2OS/c1-9-10(2)20-14-13(9)15(19)18(8-17-14)7-11-3-5-12(16)6-4-11/h3-6,8H,7H2,1-2H3
• InChI Key: UBFRWVMVPPYYID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC3=CC=C(C=C3)Br)C
• Molecular Formula: C15H13BrN2OS
• Molecular Weight: 349.2 g/mol

Description

“3-(4-bromobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound that has been studied for its potential antitubercular properties. It belongs to a class of compounds known as thieno[2,3-d]pyrimidin-4(3H)-ones.

Scientific Research Applications

Anti-HIV Activity

• Synthesis and Anti-HIV-1 Activity of 2-[2-(3,5-Dimethylphenoxy)ethylthio]pyrimidin-4(3H)-ones: Research demonstrated that derivatives of pyrimidin-4(3H)-one, which include compounds structurally similar to 3-(4-bromobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, have virus-inhibiting properties against type 1 human immunodeficiency virus (HIV) in vitro. These compounds suppress the reproduction of HIV at specific concentrations (Novikov, Ozerov, Sim, & Buckheit, 2004).

Anticancer and Antidepressant Activities

• Design, Synthesis, and Evaluation of Anticonvulsant and Antidepressant Activities of Pyrido[2,3-d]pyrimidine Derivatives: This study involved designing and synthesizing a series of pyrido[2,3-d]pyrimidine derivatives. These compounds exhibited significant anticonvulsant and antidepressant activities in pharmacological analyses, suggesting their potential use in treating these conditions (Zhang, Wang, Wen, Li, & Quan, 2016).

Antibacterial and Antifungal Activity

• Synthesis and Antibacterial and Antifungal Activity of New Thieno[2,3-d]Pyrimidin-4(3H)-One Derivatives: This research focused on synthesizing new derivatives of thieno[2,3-d]pyrimidin-4(3H)-one and testing them for antibacterial and antifungal activities. The compounds exhibited higher antifungal activity against Candida fungus species compared to the standard drug fluconazole and also showed promising antibacterial activity (Kahveci, Doğan, Menteşe, Sellitepe, & Kart, 2020).